4-(4-(methylsulfonyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-(methylsulfonyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H26N4O4S2 and its molecular weight is 414.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral and Antimicrobial Applications
Research on compounds structurally related to 4-(4-(methylsulfonyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide has shown promising antiviral and antimicrobial properties. For instance, urea and thiourea derivatives of piperazine, synthesized with the intention of exploring their biological activity, demonstrated significant antiviral activity against Tobacco mosaic virus (TMV) and potent antimicrobial activity against various pathogens. Notably, compounds with 4-nitrophenyl and 3-bromophenyl substitutions exhibited prominent antiviral activities, while also displaying strong antimicrobial effects, suggesting their potential as leads for further drug development in this area (Reddy et al., 2013).
Enzyme Inhibition for Therapeutic Applications
The modification of piperazine and related scaffolds has been explored for enzyme inhibition, with some compounds showing favorable herbicidal activities against dicotyledonous plants and excellent antifungal activities. Among these, several novel carboxamide compounds containing piperazine and arylsulfonyl moieties were identified to possess high enzyme inhibitory activity, particularly against the KARI enzyme, which is key in the biosynthetic pathway of branched-chain amino acids in plants. This suggests their utility as potential leads for the development of new herbicides or fungicides, as well as tools for studying plant biology (Wang et al., 2016).
Receptor Modulation and Pharmaceutical Potential
Compounds structurally related to this compound have been evaluated for their potential as receptor modulators. For example, benzamide derivatives acting as selective serotonin 4 receptor agonists have been synthesized, exhibiting the capability to accelerate gastric emptying and increase the frequency of defecation, indicating potential applications in gastrointestinal motility disorders. The specific modulation of serotonin receptors with reduced side effects associated with 5-HT3- and dopamine D2 receptor-binding affinity suggests these compounds as promising candidates for prokinetic agents (Sonda et al., 2004).
Properties
IUPAC Name |
4-(4-methylsulfonylpiperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O4S2/c1-27(24,25)21-10-8-19(9-11-21)16(22)14-4-6-20(7-5-14)17(23)18-13-15-3-2-12-26-15/h2-3,12,14H,4-11,13H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFGKHAMZWQXRSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)C2CCN(CC2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.